N-(2-(furan-3-yl)ethyl)-2-(thiophen-3-yl)acetamide

• IUPAC Name: N-[2-(furan-3-yl)ethyl]-2-thiophen-3-ylacetamide
• InChI: InChI=1S/C12H13NO2S/c14-12(7-11-3-6-16-9-11)13-4-1-10-2-5-15-8-10/h2-3,5-6,8-9H,1,4,7H2,(H,13,14)
• InChI Key: PSVSIYPEIGMHCP-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1CCNC(=O)CC2=CSC=C2
• Molecular Formula: C12H13NO2S
• Molecular Weight: 235.30 g/mol

Description

N-(2-(furan-3-yl)ethyl)-2-(thiophen-3-yl)acetamide, also known as FETAA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. FETAA belongs to the family of acetamide compounds that exhibit various biological activities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Organic Synthesis Applications

Research in organic synthesis has demonstrated the versatility of furan and thiophene derivatives in facilitating complex reactions. For instance, the heteroaromatic decarboxylative Claisen rearrangement reactions have been studied, showcasing the ability of furan and thiophene-based compounds to undergo transformations yielding heteroaromatic products under specific conditions (Craig et al., 2005). Moreover, the synthesis of geminally activated nitro dienes, including furan and thiophene derivatives, through condensation reactions further highlights the chemical utility of these compounds in creating structurally diverse molecules (Baichurin et al., 2019).

Materials Science and Electrochemistry

In the realm of materials science, furan and thiophene derivatives have been explored for their potential in dye-sensitized solar cells and electrochemical applications. A study on phenothiazine derivatives with various conjugated linkers, including furan and thiophene, revealed their impact on the performance of dye-sensitized solar cells, where certain configurations led to improved conversion efficiency (Kim et al., 2011). Another study focused on the facile electrochemical polymerization of furan and thiophene copolymers, proposing a mechanism based on their observations, which could have implications for developing new materials with specific electronic properties (Alakhras & Holze, 2007).

Potential Medicinal Chemistry Applications

While excluding direct drug-related information, it's worth noting the structural motifs of furan and thiophene are often explored in medicinal chemistry for their potential biological activity. The synthesis and characterization of compounds containing furan and thiophene units, such as N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, with analysis on their crystal structure and potential interactions with biological targets, underscore the relevance of these compounds in the search for new therapeutic agents (Sharma et al., 2018).